
Performance comparison of manganese
acetylacetonate and cobalt-based driers in

paints

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Manganese acetylacetonate

Cat. No.: B7756895 Get Quote

Performance Showdown: Manganese
Acetylacetonate vs. Cobalt-Based Driers in
Paints
A comprehensive comparison for researchers and formulation scientists on the efficacy of

manganese acetylacetonate as a viable alternative to traditional cobalt-based driers in

oxidative curing paints.

In the ongoing effort to develop safer and more sustainable paint formulations, the industry is

actively seeking alternatives to cobalt-based driers, which have come under regulatory scrutiny

due to health concerns.[1] Manganese acetylacetonate has emerged as a promising

candidate, demonstrating comparable and, in some cases, superior performance. This guide

provides a detailed comparison of these two drier systems, supported by experimental data, to

aid researchers and formulators in making informed decisions.

Executive Summary
Manganese acetylacetonate presents a strong case as a substitute for cobalt-based driers.

Experimental evidence indicates that it can offer faster through-drying times and comparable

surface drying, although it may result in slightly lower final film hardness.[2] The choice of drier
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will ultimately depend on the specific requirements of the paint formulation, including the type

of alkyd resin and desired curing characteristics.

Performance Data at a Glance
The following tables summarize the key performance indicators of manganese
acetylacetonate and a commercial cobalt(II) 2-ethylhexanoate drier in various alkyd

formulations.

Table 1: Drying Time Comparison in a Long-Oil Alkyd Resin[2]

Drier
Concentrati
on (wt. %
metal)

Drier Type
Set-to-
touch (τ₁)
(hours)

Tack-free
(τ₂) (hours)

Dry-hard
(τ₃) (hours)

Dry-through
(τ₄) (hours)

0.1 Mn(acac)₃ 2.5 4.5 6.0 8.0

0.1 Co(II) 2-EH 2.0 3.5 7.0 12.0

0.06 Mn(acac)₃ 3.0 5.0 7.0 9.0

0.06 Co(II) 2-EH 2.5 4.0 8.5 17.4

0.03 Mn(acac)₃ 4.0 6.5 8.5 10.5

0.03 Co(II) 2-EH 3.5 6.0 >15 >24

0.01 Mn(acac)₃ 6.0 9.0 12.0 16.0

0.01 Co(II) 2-EH 5.5 >12 >24 >24

Table 2: Drying Time Comparison in a High-Solid Alkyd Resin[2]
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Drier
Concentrati
on (wt. %
metal)

Drier Type
Set-to-
touch (τ₁)
(hours)

Tack-free
(τ₂) (hours)

Dry-hard
(τ₃) (hours)

Dry-through
(τ₄) (hours)

0.1 Mn(acac)₃ 1.8 2.9 4.0 6.5

0.1 Co(II) 2-EH 1.5 2.5 5.5 9.0

0.03 Mn(acac)₃ 2.5 4.0 6.0 9.5

0.03 Co(II) 2-EH 2.2 3.8 9.0 >15

Table 3: Film Hardness (Persoz) after 14 days[2]

Alkyd Type Drier Type
Drier
Concentration (wt.
% metal)

Hardness
(seconds)

Long-oil Mn(acac)₃ 0.03 120

Long-oil Co(II) 2-EH 0.03 145

High-solid Mn(acac)₃ 0.03 180

High-solid Co(II) 2-EH 0.03 205

Key Performance Insights
Drying Time: Manganese acetylacetonate consistently demonstrates faster through-drying

(τ₄) compared to the cobalt drier, particularly at lower concentrations.[2] While the cobalt

drier may offer slightly faster surface drying (set-to-touch and tack-free times), the rapid

development of through-dry is a significant advantage for manganese.[2]

Film Hardness: Coatings cured with the cobalt drier generally exhibit higher final film

hardness.[2] This is a common characteristic observed with alternatives to cobalt driers.[2]

Color: While manganese compounds can be intensely colored, studies have shown that the

coloration of transparent paint films is acceptable at typical concentrations (e.g., 0.03 wt. %
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metal) due to the in-situ reduction of Mn(III) to Mn(II).[2] However, at higher concentrations,

manganese driers may impart a brownish hue, especially in white or light-colored paints.[1]

Stability and Skinning: Manganese acetylacetonate has been reported to exhibit reduced

skinning in paint formulations compared to cobalt driers.[1]

Experimental Protocols
The following are generalized methodologies for the key experiments cited in the comparison.

Drying Time Measurement (BK Drying Recorder)
Sample Preparation: The paint formulation is prepared with the specified concentration of the

drier.

Film Application: A uniform film of the paint (e.g., 76 µm wet film thickness) is applied to a

glass strip.

Measurement: The glass strip is placed on a BK (Beck-Koller) drying time recorder. A

hemispherical needle travels the length of the strip over a set period (e.g., 24 hours).

Analysis: The track left by the needle is analyzed to determine the different stages of drying:

τ₁ (Set-to-touch): The point where the needle no longer leaves a clear track.

τ₂ (Tack-free): The point where the needle no longer picks up any paint.

τ₃ (Dry-hard): The point where the needle no longer leaves a perceptible scratch.

τ₄ (Dry-through): The point where the needle moves over the surface without leaving any

mark.

Film Hardness (Persoz Pendulum Hardness Tester)
Sample Preparation: The paint is applied to a solid substrate (e.g., glass panel) and allowed

to cure for a specified period (e.g., 14 days) under controlled temperature and humidity.

Measurement: A Persoz pendulum is placed on the coated surface. The pendulum's

oscillations are timed.
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Analysis: The hardness is determined by the time it takes for the amplitude of the

pendulum's swing to decrease from 12 to 4 degrees. A longer time indicates a harder

surface.

Visualizing the Science
Catalytic Drying Mechanism
The drying of alkyd paints is an oxidative cross-linking process. Both cobalt and manganese

driers catalyze this process through a redox mechanism, promoting the formation of free

radicals that initiate the polymerization of the unsaturated fatty acid chains in the alkyd resin.

Initiation

Catalytic Cycle

Propagation & Cross-linking

Alkyd Resin (R-H) Oxygen (O₂)Autoxidation Hydroperoxide (ROOH)

Metal Catalyst (Mⁿ⁺)
(e.g., Co²⁺, Mn²⁺)

Metal Catalyst (Mⁿ⁺¹)
(e.g., Co³⁺, Mn³⁺)+ ROOH

Alkoxy Radical (RO•)

- OH⁻

+ ROOH

Peroxy Radical (ROO•)- H⁺

Alkyd Resin (R-H)H abstraction

H abstraction

Cross-linked Paint FilmPolymerization
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Caption: Oxidative drying mechanism of alkyd paints catalyzed by metal driers.

Experimental Workflow for Drier Performance
Comparison
The following diagram illustrates a typical workflow for comparing the performance of different

paint driers.
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Caption: Workflow for comparing manganese and cobalt driers in paint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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